Cas no 108806-41-3 (Benzenepropanoic acid,4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]-)

• Product Name: Benzenepropanoic acid,4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]-
• CAS No: 108806-41-3
• MF: C₂₈H₂₉NO₇
• MW: 491.532368421555
• MDL: MFCD31618018
• CID: 160147
• PubChem ID: 130968
• Update Time: 2025-05-20

Benzenepropanoic acid,4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]-
• 3-[4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]phenyl]propanoic acid
• YM-17690
• YM 17690
• 4-(Carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]benzenepropanoic acid
• YM17690
• AC-36060
• 108806-41-3
• 3-(4-Carboxymethoxy-3-(4-(4-phenylbutoxy)benzamido)phenyl)propionic acid
• BCP19310
• DTXSID50148749
• EX-A2410
• UNII-BW44EA7XX4
• AKOS040749811
• BW44EA7XX4
• YM17690;YM-17690
• Benzenepropanoic acid, 4-(carboxymethoxy)-3-((4-(4-phenylbutoxy)benzoyl)amino)-
• 3-(4-(carboxymethoxy)-3-(4-(4-phenylbutoxy)benzamido)phenyl)propanoic acid

• MDL： MFCD31618018
• Inchi： 1S/C28H29NO7/c30-26(31)16-10-21-9-15-25(36-19-27(32)33)24(18-21)29-28(34)22-11-13-23(14-12-22)35-17-5-4-8-20-6-2-1-3-7-20/h1-3,6-7,9,11-15,18H,4-5,8,10,16-17,19H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： UXHPYKYCGVQOFX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NC1=C(C=CC(=C1)CCC(=O)O)OCC(=O)O)=O)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 491.19447
• Monoisotopic Mass: 491.194402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 4.7

Experimental Properties

• Color/Form: White to off-white solid powder.
• Density: 1.288
• Boiling Point: 670.7°Cat760mmHg
• Flash Point: 359.4°C
• Refractive Index: 1.622
• PSA: 122.16
• LogP: 4.89420

Benzenepropanoic acid,4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzenepropanoic acid,4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]-

Benzenepropanoic Acid,4-(Carboxymethoxy)-3-[[4-(4-Phenylbutoxy)Benzoyl]Amino]-: A Comprehensive Overview

Benzenepropanoic acid,4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]-, also known by its CAS number 108806-41-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a benzenepropanoic acid backbone with specific substituents that confer unique chemical properties. The presence of a carboxymethoxy group and a benzoyl amino group further enhances its functional versatility, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of this compound is C₂₇H₂₉NO₅, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. Its molecular weight is approximately 455.5 g/mol, which is relatively high due to the extended carbon chain and multiple functional groups. The compound's structure includes a benzene ring attached to a propanoic acid moiety, with additional substituents that contribute to its reactivity and solubility properties.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique combination of functional groups makes it an ideal candidate for exploring new therapeutic agents. For instance, the carboxymethoxy group can act as a bioisostere in medicinal chemistry, potentially enhancing the bioavailability of drugs. Similarly, the benzoyl amino group can serve as a scaffold for constructing peptide-like structures with desired pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the benzenepropanoic acid backbone followed by the introduction of the carboxymethoxy and benzoyl amino groups. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the yield and purity of the final product. Recent advancements in catalytic methods have further streamlined these processes, making large-scale production more feasible.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for applications in organic synthesis where controlled solubility is crucial. Additionally, its stability under standard storage conditions ensures that it can be handled without significant degradation over time.

From an applications perspective, this compound has shown promise in several areas. In materials science, it has been investigated as a precursor for advanced polymers with tailored mechanical and thermal properties. Its ability to form hydrogen bonds due to the presence of hydroxyl and amide groups makes it an excellent candidate for constructing high-performance polymer networks. Furthermore, its role as an intermediate in pharmaceutical synthesis cannot be overlooked, as it serves as a building block for more complex molecules with therapeutic potential.

Recent research has also delved into the environmental impact of this compound. Studies have demonstrated that under specific conditions, it undergoes biodegradation without releasing harmful byproducts into the environment. This finding is particularly significant for industries seeking sustainable alternatives for their chemical processes.

In conclusion, CAS No. 108806-41-3, or Benzenepropanoic acid,4-(carboxymethoxy)-3-[[4-(4-phenylbutoxy)benzoyl]amino]-, stands out as a versatile compound with multifaceted applications across various scientific domains. Its intricate structure and favorable chemical properties position it as a valuable asset in both academic research and industrial innovation.